(1-(1-(cyclopropylmethyl)piperidin-4-yl)-1H-1,2,3-triazol-4-yl)methanol

• IUPAC Name: [1-[1-(cyclopropylmethyl)piperidin-4-yl]triazol-4-yl]methanol
• InChI: InChI=1S/C12H20N4O/c17-9-11-8-16(14-13-11)12-3-5-15(6-4-12)7-10-1-2-10/h8,10,12,17H,1-7,9H2
• InChI Key: XPXQOUXRMJUMHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCC(CC2)N3C=C(N=N3)CO
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol

Description

“(1-(1-(cyclopropylmethyl)piperidin-4-yl)-1H-1,2,3-triazol-4-yl)methanol” is a compound with the CAS Number: 145021-95-0. It has a molecular weight of 169.27.

Synthesis Analysis

The synthesis of piperidine derivatives, which this compound is a part of, has been a subject of numerous scientific studies. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H19NO/c12-8-10-3-5-11 (6-4-10)7-9-1-2-9/h9-10,12H,1-8H2. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature. It has a molecular weight of 169.27.

Scientific Research Applications

Synthetic Chemistry and Drug Discovery

1,2,3-Triazoles, such as those that can be derived from compounds like the one mentioned, are of significant interest in synthetic chemistry due to their stability and diverse biological activities. They serve as key scaffolds in the development of new drugs, demonstrating a broad spectrum of biological activities. The azide-alkyne cycloaddition, or click chemistry, is a pivotal method for synthesizing 1,2,3-triazoles, highlighting the importance of these compounds in creating novel therapeutic agents (Kaushik et al., 2019).

Material Science and Nanotechnology

Triazole derivatives, including those similar to the compound , find applications in material science and nanotechnology. Their unique chemical properties make them suitable for creating advanced materials, including polymers and nanocomposites, which can be used in various industrial and technological applications. This versatility underscores the importance of triazole chemistry in developing new materials with enhanced performance and functionality.

Biotechnology and Environmental Applications

Methanol, as part of the compound's structure, is relevant in biotechnological applications, particularly in the context of methanotrophs. These bacteria utilize methane as a carbon source, converting it to methanol and other valuable chemicals. The research into methanotrophs emphasizes the potential for using such organisms in bioremediation, biofuel production, and the sustainable production of chemicals, demonstrating the environmental and industrial significance of methanol-related research (Strong, Xie, & Clarke, 2015).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Piperidine derivatives continue to be a significant area of research, with recent advances in their synthesis and pharmacological applications. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.